Cas no 2680875-50-5 (tert-butyl N-(4-fluorophenyl)methyl-N-(prop-2-en-1-yl)carbamate)

• Product Name: tert-butyl N-(4-fluorophenyl)methyl-N-(prop-2-en-1-yl)carbamate
• CAS No: 2680875-50-5
• MF: C₁₅H₂₀FNO₂
• MW: 265.323207855225
• CID: 5653553
• PubChem ID: 165918750
• Update Time: 2025-08-05

tert-butyl N-(4-fluorophenyl)methyl-N-(prop-2-en-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28282203
• tert-butyl N-[(4-fluorophenyl)methyl]-N-(prop-2-en-1-yl)carbamate
• 2680875-50-5
• tert-butyl N-(4-fluorophenyl)methyl-N-(prop-2-en-1-yl)carbamate

• Inchi： 1S/C15H20FNO2/c1-5-10-17(14(18)19-15(2,3)4)11-12-6-8-13(16)9-7-12/h5-9H,1,10-11H2,2-4H3
• InChI Key： JDALNTLYNFHVMV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN(CC=C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 265.14780704g/mol
• Monoisotopic Mass: 265.14780704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl N-(4-fluorophenyl)methyl-N-(prop-2-en-1-yl)carbamate

Introduction to tert-butyl N-(4-fluorophenyl)methyl-N-(prop-2-en-1-yl)carbamate (CAS No. 2680875-50-5)

tert-butyl N-(4-fluorophenyl)methyl-N-(prop-2-en-1-yl)carbamate, identified by its Chemical Abstracts Service (CAS) number 2680875-50-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are known for their versatile applications in drug development due to their structural flexibility and biological activity. The presence of both fluoro and propenyl substituents in its molecular structure imparts unique properties that make it a promising candidate for further exploration in synthetic chemistry and pharmacological studies.

The molecular structure of tert-butyl N-(4-fluorophenyl)methyl-N-(prop-2-en-1-yl)carbamate consists of a carbamate functional group linked to a tert-butyl group, a 4-fluorophenyl moiety, and a propenyl group. The fluoro substituent is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. In recent years, the use of fluorinated aromatic compounds has become increasingly prevalent in the design of active pharmaceutical ingredients (APIs) due to their ability to influence receptor interactions and drug efficacy.

One of the most compelling aspects of tert-butyl N-(4-fluorophenyl)methyl-N-(prop-2-en-1-yl)carbamate is its potential as a building block for more complex molecules. The combination of the prop-2-en-1-yl (allyl) group and the carbamate linkage provides opportunities for further functionalization, enabling chemists to design derivatives with tailored biological activities. This structural motif has been explored in various contexts, including the development of novel agrochemicals and therapeutic agents. The allyl group, in particular, is known for its reactivity in cross-coupling reactions such as Suzuki-Miyaura and Heck couplings, which are fundamental in modern synthetic organic chemistry.

In the realm of medicinal chemistry, carbamates have been investigated for their potential as kinase inhibitors, protease inhibitors, and other enzyme-targeted therapeutics. The fluoro substituent in the 4-fluorophenyl ring can significantly influence the electronic properties of the molecule, thereby affecting its interaction with biological targets. For instance, fluorine atoms can increase lipophilicity, alter metabolic pathways, or enhance binding affinity through dipole interactions. These characteristics make tert-butyl N-(4-fluorophenyl)methyl-N-(prop-2-en-1-yl)carbamate a valuable scaffold for drug discovery initiatives aimed at developing small-molecule inhibitors.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of fluorinated compounds in drug design. These tools allow researchers to predict how modifications such as the introduction of a fluoro atom will impact the overall behavior of a molecule. By leveraging these computational methods, scientists can optimize the structure of tert-butyl N-(4-fluorophenyl)methyl-N-(prop-2-en-1-yl)carbamate to improve its pharmacokinetic properties and therapeutic potential. Such high-throughput virtual screening approaches have accelerated the discovery process by enabling rapid evaluation of numerous molecular variants.

The synthesis of tert-butyl N-(4-fluorophenyl)methyl-N-(prop-2-en-1-yl)carbamate represents another area of interest within synthetic organic chemistry. The preparation typically involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps often include condensation reactions between an appropriate aldehyde or ketone derivative with an amine source under carbamate-forming conditions. The use of protecting groups may be necessary to prevent unwanted side reactions, particularly when dealing with sensitive functional groups like the allyl moiety.

One notable aspect of working with this compound is its stability under various conditions. Carbamates are generally stable in neutral or slightly acidic environments but may hydrolyze under extreme basic or acidic conditions. This stability makes them suitable for formulation into pharmaceutical products where controlled degradation is desired. Additionally, the presence of both fluoro and propenyl substituents suggests that this compound might exhibit interesting spectroscopic properties, which could be exploited for analytical purposes or as markers in diagnostic assays.

The potential applications of tert-butyl N-(4-fluorophenyl)methyl-N-(prop-2-en-1-yl)carbamate extend beyond traditional pharmaceuticals into other areas such as materials science and agrochemicals. For example, fluorinated carbamates have been explored as intermediates in the synthesis of liquid crystals or as components in advanced polymer materials due to their ability to impart specific electronic or optical properties. In agriculture, such compounds may serve as precursors for herbicides or fungicides that target specific enzymatic pathways in plants or fungi.

As research continues to evolve, new methodologies for studying tert-butyl N-(4-fluorophenyl)methyl-N-(prop-2-en-1-yl)carbamate and its derivatives are being developed. Techniques such as mass spectrometry (MS), nuclear magnetic resonance (NMR), and X-ray crystallography provide detailed insights into its molecular structure and interactions with biological targets. These analytical tools are essential for confirming synthetic pathways and understanding how structural modifications affect biological activity.

The integration of machine learning algorithms into drug discovery pipelines has also opened new avenues for exploring the therapeutic potential of compounds like tert-butyl N-(4-fluorophenyl)methyl-N-(prop-2-en-1-yl)carbamate. By training models on large datasets containing known bioactive molecules, researchers can predict new chemical entities that may exhibit desirable pharmacological properties. This data-driven approach complements traditional experimental methods by identifying promising candidates for further validation.

In conclusion,tert-butyl N-(4-fluorophenyl)methyl-N-(prop-2-en-1-yI)-carbamate (CAS No. 2680875- 50- 5) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features, particularly the presence of a fluoro substituent and an allyl group, make it a valuable tool for synthetic chemists and medicinal researchers. As our understanding of molecular interactions grows, the potential uses for this compound are expected to expand, leading to innovative breakthroughs in both academia and industry.